1-(4-Fluoro-3-methoxyphenyl)-2-phenylethanone

• Molecular Formula: C15H13FO2
• Molecular Weight: 244.26 g/mol
• IUPAC Name: 1-(4-fluoro-3-methoxyphenyl)-2-phenylethanone
• InChI: InChI=1S/C15H13FO2/c1-18-15-10-12(7-8-13(15)16)14(17)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3
• InChI Key: IHNMQQDFCZGGDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)CC2=CC=CC=C2)F

Description

1-(4-Fluoro-3-methoxyphenyl)-2-phenylethanone is a useful research compound. Its molecular formula is C15H13FO2 and its molecular weight is 244.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-fluoro-3-methoxyphenyl)-2-phenylethanol (23.7 g, 40.6 mmol) in acetone (240 mL) was added Jones reagent (64 mL) at rt. The reaction mixture was stirred overnight, quenched by the addition of isopropanol and diluted with EtOAc. The organic portion was washed with 1 N HCl (2×), dried over Na2SO4, filtered and concentrated under reduced pressure to yield the 1-(4-fluoro-3-methoxyphenyl)-2-phenylethanone (15 g, 66% yield). LCMS: RT=3.250 min [M+H] 245.1 (Phenomenex Luna C18 column, 4.6×50 mm eluting with 10-90% MeOH/H2O over 4 minutes containing 0.1% NH4OAc; 4 mL/min, monitoring at 220 nm); 1H NMR (500 MHz, CDCl3) δ ppm 7.62 (dd, J=8, 1 Hz, 1H), 7.60-7.55 (m, 1H), 7.35-7.29 (m, 2H), 7.26-7.23 (m, 3H), 7.10 (dd, J=10, 8 Hz, 1H), 4.24 (s, 2H), 3.89 (s, 3H).